2-Chloro-3-(difluoromethyl)quinoline
Overview
Description
2-Chloro-3-(difluoromethyl)quinoline is a chemical compound with the molecular formula C10H6ClF2N . It has a molecular weight of 213.612 .
Synthesis Analysis
The synthesis of this compound involves various methods such as microwave, ultrasound, and grinding/solvent-free/water as solvent . Refluxing of the desired 2-chloro-3-formylquinoline in acetic acid gives quinolin-2-one derivative .Molecular Structure Analysis
The molecular structure of this compound consists of a quinoline ring with a chlorine atom and a difluoromethyl group attached at the 2nd and 3rd positions respectively .Chemical Reactions Analysis
2-Chloroquinoline-3-carbaldehydes, which are closely related to this compound, have high chemical reactivity due to the presence of two active moieties, chloro- and aldehyde functions . The reactions are subdivided into groups based on the type of method used .Physical And Chemical Properties Analysis
This compound has a molecular weight of 213.612 . More detailed physical and chemical properties were not found in the search results.Scientific Research Applications
Synthesis and Structural Studies
2-Chloro-3-(difluoromethyl)quinoline and its analogs are primarily used in the synthesis of various quinoline derivatives. A notable application is the synthesis of quinoline ring systems and the construction of fused or binary quinoline-cored heterocyclic systems, with significant implications in chemistry and pharmacology (Hamama et al., 2018).
Corrosion Inhibition
This compound has been studied for its corrosion inhibition properties, particularly for mild steel in hydrochloric acid solutions. Research has shown that 2-chloroquinoline derivatives act as effective corrosion inhibitors, attributed to their adsorption on metal surfaces (Prasanna et al., 2016); (Lgaz et al., 2017).
Antifungal and Antibacterial Applications
Derivatives of this compound have been synthesized and evaluated for antifungal and antibacterial activities. These compounds have shown significant activity against various tested strains, indicating their potential in medicinal chemistry (Kategaonkar et al., 2010).
Photovoltaic and Semiconductor Applications
Studies have explored the use of 2-chloroquinoline derivatives in the field of photovoltaics and semiconductor fabrication. They have been used in the development of organic–inorganic photodiode devices, showing promising photovoltaic properties (Zeyada et al., 2016).
Catalytic Activity in Ethylene Oligomerization
Certain chloroquinoline compounds have been synthesized and shown to exhibit catalytic activities in ethylene oligomerization. This application is significant in industrial chemistry and material science (Sun et al., 2002).
Antimalarial and Antimicrobial Agents
Novel quinoline derivatives, including 2-chloroquinoline compounds, have been synthesized and evaluated for their antimalarial, diuretic, clastogenic, and antimicrobial properties. These findings contribute to the development of new therapeutic agents (Sekar & Prasad, 1998).
Mechanism of Action
Safety and Hazards
Future Directions
Recent research data highlights the chemistry of 2-chloroquinoline-3-carbaldehyde and related analogs and their applications over the period from 2013 to 2017 . It covers the synthesis of quinoline ring systems and reactions adopted to construct fused or binary quinoline-cord heterocyclic systems . This suggests that there is ongoing interest in this field and potential for future developments.
properties
IUPAC Name |
2-chloro-3-(difluoromethyl)quinoline | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H6ClF2N/c11-9-7(10(12)13)5-6-3-1-2-4-8(6)14-9/h1-5,10H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HDIMNLCODJNJNI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=C(C(=N2)Cl)C(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H6ClF2N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
213.61 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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